Cas no 1296950-66-7 (7-Bromoquinoline-3-carboxamide)

• Product Name: 7-Bromoquinoline-3-carboxamide
• CAS No: 1296950-66-7
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• MDL: MFCD18909573
• CID: 1088617
• PubChem ID: 69085329
• Update Time: 2025-10-05

7-Bromoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Bromoquinoline-3-carboxamide
• 3-Quinolinecarboxamide, 7-bromo-
• MFCD18909573
• AMY26402
• AS-49617
• AKOS022173645
• CS-0337981
• SB70050
• ACZBTKDTNZGKAF-UHFFFAOYSA-N
• DTXSID90739776
• A888832
• SCHEMBL4541927
• K10030
• 1296950-66-7

• MDL： MFCD18909573
• Inchi： 1S/C10H7BrN2O/c11-8-2-1-6-3-7(10(12)14)5-13-9(6)4-8/h1-5H,(H2,12,14)
• InChI Key： ACZBTKDTNZGKAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(N)=O)=CN=C2C=1

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 7-Bromoquinoline-3-carboxamide

7-Bromoquinoline-3-carboxamide (CAS No. 1296950-66-7): A Versatile Scaffold in Modern Medicinal Chemistry

7-Bromoquinoline-3-carboxamide, identified by the chemical compound code CAS No. 1296950-66-7, represents a significant scaffold in the realm of medicinal chemistry. This compound, characterized by its brominated quinoline core and carboxamide functional group, has garnered considerable attention due to its structural versatility and potential pharmacological applications. The quinoline moiety, a well-documented pharmacophore, is integral to numerous therapeutic agents, while the introduction of a bromine atom at the 7-position and a carboxamide group at the 3-position introduces unique reactivity and binding properties.

The< strong>7-Bromoquinoline-3-carboxamide scaffold is particularly noteworthy for its utility in the design of inhibitors targeting various biological pathways. Recent advancements in drug discovery have highlighted its role in developing compounds with antimicrobial, anticancer, and anti-inflammatory properties. The bromine substituent enhances the compound's interaction with biological targets by improving lipophilicity and facilitating hydrogen bonding interactions, whereas the carboxamide group serves as a critical pharmacophoric element for receptor binding.

In the context of antimicrobial research, 7-Bromoquinoline-3-carboxamide derivatives have been explored as novel agents against resistant bacterial strains. Studies have demonstrated that modifications at the quinoline core can modulate binding affinity to bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial replication. The incorporation of additional functional groups, such as heterocycles or amides, further refines the antimicrobial spectrum and reduces off-target effects.

The anticancer potential of 7-Bromoquinoline-3-carboxamide has also been extensively investigated. Preclinical studies indicate that this scaffold can disrupt cancer cell proliferation by inhibiting key signaling pathways involved in tumor growth and survival. For instance, derivatives of this compound have shown promise in targeting tyrosine kinases and other enzymes overexpressed in certain cancer types. The bromine atom's ability to engage with hydrophobic pockets within these enzymes enhances binding affinity, making it an attractive moiety for oncology drug development.

Moreover, 7-Bromoquinoline-3-carboxamide has been employed in the synthesis of compounds with anti-inflammatory properties. Inflammatory diseases often involve dysregulation of cytokine production and immune cell activation. By modulating these pathways, derivatives of this scaffold can exhibit potent anti-inflammatory effects without compromising host immune responses. Recent research has focused on optimizing synthetic routes to introduce additional functional groups that enhance bioavailability and tissue specificity.

The synthetic accessibility of 7-Bromoquinoline-3-carboxamide is another factor contributing to its widespread use in medicinal chemistry. Efficient synthetic protocols have been developed to construct this scaffold from commercially available precursors, enabling rapid screening of libraries for lead compounds. Advances in automated synthesis techniques have further accelerated this process, allowing for high-throughput experimentation and rapid identification of promising candidates.

In conclusion, 7-Bromoquinoline-3-carboxamide (CAS No. 1296950-66-7) stands as a cornerstone in modern drug discovery due to its structural versatility and diverse biological activities. Its applications span across antimicrobial, anticancer, and anti-inflammatory therapies, underscoring its importance as a pharmacological scaffold. As research continues to uncover new therapeutic targets and mechanisms, the utility of this compound is expected to expand further, solidifying its role in next-generation pharmaceuticals.